Cas no 57366-34-4 (Benzoic acid, 2-(3,5-diphenyl-4H-1,2,4-triazol-4-yl)-)

• Product Name: Benzoic acid, 2-(3,5-diphenyl-4H-1,2,4-triazol-4-yl)-
• CAS No: 57366-34-4
• MF: C₂₁H₁₅N₃O₂
• MW: 341.362704515457
• CID: 4043973
• Update Time: 2025-03-25

Benzoic acid, 2-(3,5-diphenyl-4H-1,2,4-triazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(3,5-diphenyl-4H-1,2,4-triazol-4-yl)-

• Inchi： 1S/C21H15N3O2/c25-21(26)17-13-7-8-14-18(17)24-19(15-9-3-1-4-10-15)22-23-20(24)16-11-5-2-6-12-16/h1-14H,(H,25,26)
• InChI Key： WGNLQMDXQSAFSJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC=C1N1C(C2=CC=CC=C2)=NN=C1C1=CC=CC=C1

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Melting Point: 318-320 °C(Solv: ethanol (64-17-5))
• Boiling Point: 601.3±57.0 °C(Predicted)
• pka: 3.40±0.36(Predicted)